Cas no 1281103-27-2 (1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl-)

• Product Name: 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl-
• CAS No: 1281103-27-2
• MF: C₁₁H₁₉N₃O
• MW: 209.288062334061
• CID: 6123802
• PubChem ID: 53502236
• Update Time: 2025-06-13

1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl-
• 1281103-27-2
• 1,3-Dimethyl-N-(tert-pentyl)-1H-pyrazole-5-carboxamide
• 2,5-dimethyl-N-(2-methylbutan-2-yl)pyrazole-3-carboxamide
• CS-0243912
• Z734736324
• 1,3-dimethyl-N-(2-methylbutan-2-yl)-1H-pyrazole-5-carboxamide
• EN300-26973374
• AKOS034547796

• Inchi： 1S/C11H19N3O/c1-6-11(3,4)12-10(15)9-7-8(2)13-14(9)5/h7H,6H2,1-5H3,(H,12,15)
• InChI Key： PHUKVBXJDHMUDG-UHFFFAOYSA-N
• SMILES： N1(C)C(C(NC(C)(C)CC)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 209.152812238g/mol
• Monoisotopic Mass: 209.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 346.1±30.0 °C(Predicted)
• pka: 14.94±0.46(Predicted)

Additional information on 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl-

Introduction to 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl- (CAS No. 1281103-27-2)

1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl-, identified by its CAS number 1281103-27-2, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and applications in medicinal chemistry. The structural features of this compound, particularly its N-(1,1-dimethylpropyl) and 1,3-dimethyl substituents, contribute to its unique chemical properties and potential therapeutic benefits.

The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms at positions 1 and 5. This structural motif is highly versatile and serves as a scaffold for numerous pharmacologically active agents. The carboxamide functional group at the 5-position enhances the compound's solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the presence of alkyl groups such as N-(1,1-dimethylpropyl) and 1,3-dimethyl at specific positions influences the compound's metabolic stability and binding affinity to biological targets.

Recent advancements in drug discovery have highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Studies have demonstrated that compounds with similar structural motifs exhibit promising activities against various diseases, including cancer, inflammation, and infectious disorders. The N-(1,1-dimethylpropyl)-1,3-dimethyl configuration of this compound suggests potential interactions with enzymes and receptors involved in these pathological processes.

One of the most compelling aspects of 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl- is its role as a key intermediate in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and proteases. For instance, modifications to the pyrazole ring have led to the discovery of potent antitumor agents that disrupt critical signaling pathways in cancer cells. The flexibility offered by the N-(1,1-dimethylpropyl) side chain allows for fine-tuning of binding interactions with biological targets, enhancing drug efficacy.

The chemical synthesis of this compound involves multi-step reactions that highlight the ingenuity of modern organic chemistry. Key synthetic strategies include condensation reactions between hydrazines and ketones to form the pyrazole core, followed by functional group transformations such as carboxylation and alkylation. These synthetic pathways not only produce high yields but also allow for structural diversification through modular design principles.

In terms of pharmacological activity, 1H-Pyrazole-5-carboxamide, N-(1,1-dimethylpropyl)-1,3-dimethyl- has shown intriguing properties in preclinical studies. Its ability to modulate enzyme activity has been explored in models of inflammation and autoimmune diseases. The N-(1,1-dimethylpropyl) group may contribute to enhanced lipophilicity, improving membrane permeability and thus bioavailability. Furthermore, 1H-Pyrazole-5-carboxamide, with its dual functionality at positions 3 and 5, exhibits potential as a scaffold for designing next-generation therapeutics that combine multiple biological effects.

The development of computational tools has further accelerated the discovery process for compounds like this one. Molecular modeling techniques enable researchers to predict binding affinities and optimize lead structures before experimental validation. These advancements have been instrumental in identifying promising candidates for clinical trials based on their predicted pharmacokinetic profiles.

Future research directions may focus on exploring derivatives of 1281103-27-2 that exhibit improved selectivity or reduced toxicity. By systematically modifying substituents such as the N-(1,1-dimethylpropyl) group, scientists can fine-tune pharmacological properties to achieve desired therapeutic outcomes while minimizing off-target effects.

The versatility of pyrazole derivatives continues to inspire innovation across multiple disciplines within chemical biology and medicine. As our understanding of disease mechanisms deepens, compounds like N-(dimethylisopropyl)-3-methoxypyrazole will play an increasingly critical role in addressing unmet medical needs through targeted drug design strategies.